Cas no 137281-23-3 (Pemetrexed)

Pemetrexed (ly231514) is a folate antagonist Pemetrexed (ly231514) inhibited thymidylate synthase (TS), dihydrofolate reductase (DHFR) and glycinamide nucleotide formyltransferase (GARFT), with KI of 1.3 nm, 7.2 nm and 65 nm, respectively

Pemetrexed structure

Product Name:Pemetrexed

CAS No:137281-23-3

Molecular Formula:C₂₀H₂₁N₅O₆

Molecular Weight:427.4106

MDL:MFCD00902635

CID:64472

PubChem ID:253661102

Pemetrexed Properties

Names and Identifiers

- (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- PEMETREXED ACID
- PEMETREXED
- N-(4-[2-(2-Amino-4,7-Dihydro-4-oxo-1H-pyrrolo)[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-Gluamic Acid
- L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-
- Premetred disodium
- PEFLOXACINMESYLATE PHARMA-0549
- Pemetrexed Hydrate
- (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
- (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo-[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid
- N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]L-Glutamic acid
- Pemetrexed disodium
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt
- 1juj
- Alimta
- LY231514
- LY-231514
- LYA
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
- 04Q9AIZ7NO
- Pemetrexed [INN:BAN]
- Alimta (TN)
- (S)-2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-
- N-[4-[2(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
- Premetrexed [Common mis-spelling]
- L-Glutamic acid, N-(4-(2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-
- PEMETREXED [HSDB]
- L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-3H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-
- (S)-2-(4-(2-(2-amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid
- D07472
- N-[4-[2-(2-amino-3,4-dihydro-4-oxo-7h-pyrrolo[2,3-d]pyrimi-din-5-yl)ethyl]benzoyl]l-glutamic acid
- UNII-04Q9AIZ7NO
- PEMETREXED [INN]
- 2-{4-[2-(2-AMINO-4-OXO-4,7-DIHYDRO-3H-PYRROLO[2,3-D]PYRIMIDIN-5-YL)-ETHYL]-BENZOYLAMINO}-PENTANEDIOIC ACID
- Pemfexy (TN)
- 137281-23-3
- LY-2315
- PEMETREXED [ORANGE BOOK]
- BDBM50027656
- CS-1297
- J-502393
- PEMETREXED [MI]
- SCHEMBL7968
- DB00642
- Pemetrexed (TN)
- (2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
- AKOS016842348
- N-({4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]phenyl}carbonyl)-L-glutamic acid
- PEMETREXED FOR INJECTION
- NSC-698037
- NCGC00166414-11
- N-(4-(2-(2-Amino-3,4-dihydro-4-oxo-7H-pyrrolo(2,3-d)pyrimdin-5-yl)ethyl)benzoyl)glutamic acid
- DB-024764
- Pemetrexed (INN)
- BRD-K32842773-434-01-8
- US9422297, Pemetrexed
- NCGC00167517-01
- 1006872-74-7
- BRD-K32842773-304-03-9
- pemetrexedum
- AC-1701
- N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
- PEMETREXED [WHO-DD]
- BP164240
- PEMETREXED [EMA EPAR]
- s5971
- Pemetrexed
- NCGC00242485-01
- Pemetrexed- Bio-X
- CHEBI:63616
- CHEMBL225072
- BRD-K32842773-304-04-7
- AKOS015896253
- Premetrexed (Common mis-spelling)
- WBXPDJSOTKVWSJ-ZDUSSCGKSA-N
- AB01273937-01
- PEMFEXY
- Multitargeted Antifolate
- N-(4-[2-(2-amino-4,7-Dihydro-4-Oxo-1H-Pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl)-L-Glutamic Acid
- NSC698037
- DTXCID7028304
- Q415220
- PEMETREXED [VANDF]
- N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
- L-Glutamic acid,3-d]pyrimidin-5-yl]ethyl]benzoyl]-
- AS-30680
- L-Glutamic Acid, N-(4-(2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)
- N-[4-[2-[2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]ethyl]benzoyl]glutamic acid
- N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
- EN300-7396246
- N-[4-[2(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo [2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid
- N-(P-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-L-GLUTAMATE
- Alimta (TN) (Lilly)
- HY-10820
- P2288
- DTXSID2048329
- N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-L-GLUTAMIC ACID
- HSDB 7316
- (2S)-2-{[4-(2-{2-amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioic acid
- N-{4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl}-L-glutamic acid
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid
- +Expand
- MDL： MFCD00902635
- InChIKey： WBXPDJSOTKVWSJ-ZDUSSCGKSA-N
- Inchi： 1S/C20H21N5O6/c21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27/h1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29)/t13-/m0/s1
- SMILES： O=C1C2=C(N=C(N([H])[H])N1[H])N([H])C([H])=C2C([H])([H])C([H])([H])C1C([H])=C([H])C(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)O[H])=O)=C([H])C=1[H]

Computed Properties

Exact Mass: 427.149183g/mol
Surface Charge: 0
XLogP3: 0.2
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 9
Monoisotopic Mass: 427.149183g/mol
Monoisotopic Mass: 427.149183g/mol
Topological Polar Surface Area: 187Å²
Heavy Atom Count: 31
Complexity: 748
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Dissociation Constants: pKa1 = 3.6; pKa2 = 4.4 (carboxylic moieties) /Estimated/
LogP: 1.63850
PSA: 191.26000
Merck: 7077
Refractive Index: 1.723
Color/Form: Powder
Density: 1.59

Pemetrexed Security Information

Symbol: GHS08
RTECS：LZ9950100
WGK Germany：3
Hazard Statement： H341-H361-H373
Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Pemetrexed Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pemetrexed Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0013IF-250mg	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-	137281-23-3	>98.0%(T)(HPLC)	250mg	$63.00
A2B Chem LLC	AA50407-1mg	Pemetrexed	137281-23-3	99+%	1mg	$4.00
Aaron	AR0013QR-100mg	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-	137281-23-3	98%	100mg	$5.00
Ambeed	A1463526-1g	(S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid	137281-23-3	99+%	1g	$284.00	2022-05-10
Axon Medchem	3162-50 mg	Pemetrexed disodium	137281-23-3	99%	50mg	€50.00	2023-07-10
ChemScence	CS-1297-50mg	Pemetrexed	137281-23-3	99.95%	50mg	$60.0	2021-09-02
Crysdot LLC	CD31003710-100mg	Pemetrexed	137281-23-3	98+%	100mg	$102	2024-07-18
Enamine	EN300-7396246-0.05g	(2S)-2-{[4-(2-{2-amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioic acid	137281-23-3		0.05g	$2755.0
eNovation Chemicals LLC	D951726-5g	L-Glutamic acid, N-[4-[2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-	137281-23-3	98+%	5g	$220	2022-05-26
Fluorochem	079404-250mg	S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid	137281-23-3	95%	250mg	￡46.00	2022-03-01

Pemetrexed Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Shandong Keer Biotechnology Co., Ltd

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:WANG XIAN SHENG

Phone:15376831117

Email:318544585@qq.com

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Shandong Boyuan Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:JIANG JING LI

Phone:19862156242

Email:effy.jiang@boyuanpharm.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:137281-23-3)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

Pemetrexed Related Literature

1. Interpretation of the kinetics of acid-catalyzed reactions in water–glycerol mixtures

Chem. Commun. (London), 1966, 381-382
2. Sultone opening with [18F]fluoride: an efficient 18F-labelling strategy for PET imaging†

Sébastien Schmitt,Cédric Bouteiller,Louisa Barré,Cécile Perrio Chem. Commun., 2011,47, 11465-11467
3. The mannose 6-phosphate receptor targeted with porphyrin-based periodic mesoporous organosilica nanoparticles for rhabdomyosarcoma theranostics

Morgane Daurat,Christophe Nguyen,Sofia Dominguez Gil,Vincent Sol,Vincent Chaleix,Clarence Charnay,Laurence Raehm,Khaled El Cheikh,Alain Morère,Michele Bernasconi,Andrea Timpanaro,Marcel Garcia,Frédérique Cunin,Jochen Roessler,Jean-Olivier Durand,Magali Gary-Bobo Biomater. Sci., 2020,8, 3678-3684
4. A luminescent cationic metal–organic framework featuring [Cu–pyrazolate]3 units for volatile organic compound sensing†

Charlie E. Kivi,Datong Song Dalton Trans., 2016,45, 17087-17090
5. Slow relaxation of the magnetization, reversible solvent exchange and luminescence in 2D anilato-based frameworks†‡

Samia Benmansour,Antonio Hernández-Paredes,Arpan Mondal,Gustavo López Martínez,Josep Canet-Ferrer,Sanjit Konar,Carlos J. Gómez-García Chem. Commun., 2020,56, 9862-9865
6. Note on a counterfeit gold coin

Analyst, 1912,37, 7-8
7. Errata

Analyst, 1935,60, 237a-237a
8. Thermoresistive properties of p-type 3C–SiC nanoscale thin films for high-temperature MEMS thermal-based sensors†

Toan Dinh,Hoang-Phuong Phan,Takahiro Kozeki,Afzaal Qamar,Takahiro Namazu,Nam-Trung Nguyen RSC Adv., 2015,5, 106083-106086
9. Electrospun nanofibers for manipulating soft tissue regeneration

J. Mater. Chem. B, 2022,10, 7281-7308
10. A pyridinium anionic ring-opening reaction applied to the stereodivergent syntheses of Piperaceae natural products†

Karoline G. Primdahl,Jens M. J. Nolsøe,Marius Aursnes Org. Biomol. Chem., 2020,18, 9050-9059

137281-23-3 (Pemetrexed) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:137281-23-3)Pemetrexed

Purity:99%

Quantity:25g

Price($):374.0

Cas no 137281-23-3 (Pemetrexed)

Pemetrexed Properties

Names and Identifiers

Computed Properties

Experimental Properties

Pemetrexed Security Information

Pemetrexed Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Pemetrexed Price

Pemetrexed Suppliers

Pemetrexed Related Literature

137281-23-3 (Pemetrexed) Related Products